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Compound of Interest

Compound Name: Robtein

Cat. No.: B016689 Get Quote

Essential guidance for the safe handling and disposal of Robtein (CAS 2679-65-4), a chalcone

compound utilized in scientific research. Adherence to these procedures is critical for ensuring

personnel safety and environmental protection.

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is a cornerstone of laboratory safety and regulatory compliance. This document

provides a comprehensive, step-by-step guide for the safe disposal of Robtein, based on

available safety data and general best practices for laboratory chemical waste management.

Hazard Profile and Safety Precautions
Robtein is classified with the following hazards:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

Due to these potential health effects, appropriate personal protective equipment (PPE) must be

worn at all times when handling Robtein.

Required Personal Protective Equipment (PPE)
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PPE Category Specification

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Skin and Body Protection Laboratory coat.

Step-by-Step Disposal Protocol
Disposal of Robtein and Robtein-contaminated materials must be managed as hazardous

waste. Under no circumstances should Robtein be disposed of down the drain or in regular

trash.

Experimental Protocol for Robtein Waste Disposal
Waste Segregation:

Solid Waste: Collect all solid waste contaminated with Robtein (e.g., weighing papers,

contaminated gloves, pipette tips) in a designated, leak-proof hazardous waste container.

Liquid Waste: Collect all liquid waste containing Robtein (e.g., solutions, reaction

mixtures) in a separate, sealed, and clearly labeled hazardous waste container. Do not

mix with other chemical waste streams unless compatibility has been verified.

Sharps Waste: Any sharps (e.g., needles, scalpels) contaminated with Robtein must be

disposed of in a designated sharps container that is also labeled as hazardous

pharmaceutical waste.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the name

"Robtein," and the relevant hazard pictograms.

Storage:
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Store the sealed hazardous waste containers in a designated, secure, and well-ventilated

area, away from incompatible materials, until collection.

Waste Collection and Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Robtein Disposal Workflow

Generation of Robtein Waste
(Solid, Liquid, Sharps)

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Segregate Waste by Type

Solid Waste Container Liquid Waste Container Sharps Container

Label Containers Clearly
'Hazardous Waste - Robtein'

Store in Designated Secure Area

Arrange for Professional Disposal
(EHS or Licensed Contractor)
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Robtein waste.

Quantitative Data
Property Value

CAS Number 2679-65-4

Molecular Formula C15H12O6

Molecular Weight 288.25 g/mol

Disclaimer: This guide is intended for informational purposes and is based on generally

available data. Always consult your institution's specific waste disposal protocols and the most

current Safety Data Sheet (SDS) for Robtein if available. Your institution's Environmental

Health and Safety (EHS) department is the primary resource for guidance on chemical waste

disposal.

To cite this document: BenchChem. [Proper Disposal of Robtein: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016689#robtein-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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